Cas no 2227898-34-0 ((1R)-1-(2,6-difluoro-3-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-1-(2,6-difluoro-3-nitrophenyl)ethan-1-ol
• CAS No: 2227898-34-0
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 5945977
• PubChem ID: 165628733
• Update Time: 2025-05-25

(1R)-1-(2,6-difluoro-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,6-difluoro-3-nitrophenyl)ethan-1-ol
• EN300-1795708
• 2227898-34-0

• Inchi： 1S/C8H7F2NO3/c1-4(12)7-5(9)2-3-6(8(7)10)11(13)14/h2-4,12H,1H3/t4-/m1/s1
• InChI Key： XXLPLYXWIYEAEL-SCSAIBSYSA-N
• SMILES： FC1C(=CC=C(C=1[C@@H](C)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 203.03939941g/mol
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-1-(2,6-difluoro-3-nitrophenyl)ethan-1-ol

Comprehensive Overview of (1R)-1-(2,6-difluoro-3-nitrophenyl)ethan-1-ol (CAS No. 2227898-34-0)

(1R)-1-(2,6-difluoro-3-nitrophenyl)ethan-1-ol is a chiral organic compound with significant relevance in pharmaceutical and agrochemical research. Its CAS number 2227898-34-0 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. The compound's structure features a nitrophenyl backbone with difluoro substitutions, which are critical for its stereoselective properties. Researchers often explore its potential as an intermediate in synthesizing bioactive molecules, particularly in drug discovery targeting enzyme inhibition and receptor modulation.

The growing interest in chiral synthesis and asymmetric catalysis has propelled studies on this compound. Its enantiopure form (1R) is especially valuable for developing optically active pharmaceuticals, aligning with the industry's shift toward precision medicine. Recent publications highlight its utility in constructing heterocyclic frameworks, a hotspot in medicinal chemistry due to their prevalence in FDA-approved drugs. Additionally, its nitro group offers versatile reactivity for further functionalization, making it a sought-after building block.

From an environmental standpoint, the compound's fluorinated aromatic moiety has drawn attention in green chemistry discussions. Innovations in catalytic reduction methods aim to minimize waste during its synthesis, addressing sustainability concerns. Analytical techniques like HPLC and NMR are routinely employed to verify its purity and configuration, ensuring compliance with Good Manufacturing Practices (GMP). These aspects resonate with current trends in lab automation and quality-by-design (QbD) principles.

Frequently searched queries related to this compound include "synthesis of (1R)-1-(2,6-difluoro-3-nitrophenyl)ethan-1-ol" and "CAS 2227898-34-0 applications," reflecting its niche yet growing demand. Its role in high-throughput screening libraries further underscores its importance in modern drug development pipelines. As the pharmaceutical industry prioritizes small-molecule therapeutics, this compound's strategic value is expected to rise, particularly in kinase inhibitor research and cancer therapeutics.

In summary, (1R)-1-(2,6-difluoro-3-nitrophenyl)ethan-1-ol exemplifies the intersection of chiral technology and molecular design. Its CAS 2227898-34-0 designation ensures traceability, while its structural features enable diverse applications. Ongoing research into its metabolic stability and scalable synthesis will likely expand its utility, cementing its status as a key player in innovative chemistry.